N-(5-methyl-1,2-oxazol-3-yl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-(2-naphthalen-1-yl-4-oxo-1,2,3,3a-tetrahydropyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide
• InChI: InChI=1S/C21H20N6O3/c1-13-9-19(25-30-13)23-20(28)11-26-21(29)18-10-17(24-27(18)12-22-26)16-8-4-6-14-5-2-3-7-15(14)16/h2-9,12,17-18,24H,10-11H2,1H3,(H,23,25,28)
• InChI Key: IBZKMVLXKSHUCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CN2C(=O)C3CC(NN3C=N2)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C21H20N6O3
• Molecular Weight: 404.4 g/mol

Description

N-(5-methyl-1,2-oxazol-3-yl)-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide is a useful research compound. Its molecular formula is C21H16N6O3 and its molecular weight is 400.398. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anti-HIV Activity

Research on amino acid derivatives, including naphthalene derivatives, has shown promising results in the development of anti-HIV agents. One study presented the synthesis of a new series of 2-(naphthalen-2-yloxy)-N-[(aryl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl] acetamides, demonstrating potent inhibitory activity against HIV-1 and HIV-2 in MT-4 cells, suggesting a potential lead in antiviral agent development (Hamad et al., 2010).

Pharmacological Evaluation of Novel Derivatives

Another study focused on the computational and pharmacological evaluation of heterocyclic 1,3,4-oxadiazole and pyrazoles novel derivatives for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This research highlights the versatility of naphthalene derivatives in addressing various pharmacological targets, with certain compounds showing binding and moderate inhibitory effects across different assays, suggesting their potential in drug development (Faheem, 2018).

Anticancer and Antimicrobial Activities

The synthesis of antipyrine-based heterocycles incorporating naphthalene derivatives has also been explored, with some compounds showing significant anticancer and antimicrobial activities. These findings support the exploration of such derivatives in the development of new therapeutic agents with potential applications in treating cancer and infections (Riyadh et al., 2013).